Cas no 1241684-16-1 ((R)-7,8-Dichlorochroman-4-amine)

• Product Name: (R)-7,8-Dichlorochroman-4-amine
• CAS No: 1241684-16-1
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• CID: 5018380
• Update Time: 2025-10-29

(R)-7,8-Dichlorochroman-4-amine Chemical and Physical Properties

Names and Identifiers

• AB38633
• (R)-7,8-DICHLOROCHROMAN-4-AMINE
• (R)-7,8-DICHLORO-CHROMAN-4-YLAMINE
• (R)-7,8-Dichlorochroman-4-amine

• Inchi： 1S/C9H9Cl2NO/c10-6-2-1-5-7(12)3-4-13-9(5)8(6)11/h1-2,7H,3-4,12H2/t7-/m1/s1
• InChI Key： WUGRPYNFTPEPAC-SSDOTTSWSA-N
• SMILES： ClC1=C(C=CC2=C1OCC[C@H]2N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2

Additional information on (R)-7,8-Dichlorochroman-4-amine

Overview of (R)-7,8-Dichlorochroman-4-amine (CAS No. 1241684-16-1)

(R)-7,8-Dichlorochroman-4-amine (CAS No. 1241684-16-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chroman derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of the (R) enantiomer imparts unique stereochemical properties that can influence its pharmacological profile, making it a valuable candidate for further investigation.

The chemical structure of (R)-7,8-Dichlorochroman-4-amine features a chroman ring system with two chlorine atoms at the 7 and 8 positions, and an amine group at the 4 position. This specific arrangement of functional groups contributes to its stability and reactivity, which are crucial factors in its potential use as a drug candidate. The compound's chiral center at the 4 position further enhances its selectivity and efficacy in biological systems.

Recent studies have explored the biological activities of (R)-7,8-Dichlorochroman-4-amine. One notable area of research is its potential as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential for treating mood disorders. The mechanism of action is believed to involve modulation of serotonin and norepinephrine levels in the brain, which are key neurotransmitters associated with mood regulation.

In addition to its antidepressant properties, (R)-7,8-Dichlorochroman-4-amine has also been investigated for its neuroprotective effects. Research has demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated through its antioxidant properties and its ability to modulate intracellular signaling pathways.

The pharmacokinetic properties of (R)-7,8-Dichlorochroman-4-amine have also been studied extensively. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it a promising candidate for drug development. Its oral bioavailability is relatively high, and it shows good blood-brain barrier penetration, which is essential for central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of (R)-7,8-Dichlorochroman-4-amine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

The synthesis of (R)-7,8-Dichlorochroman-4-amine has been optimized using various methodologies to ensure high yield and purity. Chiral resolution techniques such as enzymatic resolution and asymmetric synthesis have been employed to obtain the desired enantiomer with high enantiomeric excess (ee). These synthetic routes are scalable and cost-effective, making them suitable for large-scale production.

In conclusion, (R)-7,8-Dichlorochroman-4-amine (CAS No. 1241684-16-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent for mood disorders and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential.